3,3-Dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione

• CAS No.: 88011-36-3
• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: 3,3-dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C12H12N2O4/c1-12(2)7-10(15)13(11(12)16)8-4-3-5-9(6-8)14(17)18/h3-6H,7H2,1-2H3
• InChI Key: QZYJLGZCRFTMEM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)N(C1=O)C2=CC(=CC=C2)[N+](=O)[O-])C

Description

3,3-Dimethyl-1-(3-nitrophenyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sixty-nine grams (0.5 mole) of m-nitroaniline and 76 grams (g.) (0.52 mole) of 2,2-dimethylsuccinic acid were mixed with 200 milliliters (ml.) of xylene and heated to reflux until approximately 20 ml. of water was removed in a modified Dean Stark apparatus. On cooling, the product crystallized from solution. The mixture was diluted with 300 ml. of ether, the solid filtered off, washed with an additional 100 ml. of ether and dried. Yield was 117.5 g. of a product having a melting point (m.p.) of 134°-134.5° C. The product was identified as the title compound by analysis of infrared spectra.